Cas no 161168-02-1 (Azuleno[4,5-b]furan-2(3H)-one,8-(b-D-glucopyranosyloxy)decahydro-4-hydroxy-3-methyl-6,9-bis(methylene)-,(3R,3aR,4R,6aR,8S,9aR,9bR)-)

• Product Name: Azuleno[4,5-b]furan-2(3H)-one,8-(b-D-glucopyranosyloxy)decahydro-4-hydroxy-3-methyl-6,9-bis(methylene)-,(3R,3aR,4R,6aR,8S,9aR,9bR)-
• CAS No: 161168-02-1
• MF: C₂₁H₃₀O₉
• MW: 426.457507610321
• CID: 177526
• Update Time: 2024-03-03

Azuleno[4,5-b]furan-2(3H)-one,8-(b-D-glucopyranosyloxy)decahydro-4-hydroxy-3-methyl-6,9-bis(methylene)-,(3R,3aR,4R,6aR,8S,9aR,9bR)- Chemical and Physical Properties

Names and Identifiers

• Azuleno[4,5-b]furan-2(3H)-one,8-(b-D-glucopyranosyloxy)decahydro-4-hydroxy-3-methyl-6,9-bis(methylene)-,(3R,3aR,4R,6aR,8S,9aR,9bR)-
• Azuleno[4,5-b]furan-2(3H)-one,8-(b-D-glucopyranosyloxy)decahydro-4-hydroxy-3-methyl-6,9-bis(methylene)-,(3R,3aR,4R,6aR,8S,9aR
• Azuleno[4,5-b]furan-2(3H)-one,8-(b-D-glucopyranosyloxy)decahydro-4-hydroxy-3-methyl-6,9-bis(methylene)-,[3R-(3a,3ab,4a,6ab,8a,9ab,9ba)]-
• Dentatin B

• Inchi： 1S/C21H30O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h9-19,21-26H,1-2,4-6H2,3H3
• InChI Key： ALFNDZUCKXOXII-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(CO)OC1OC1CC2C(C3C(C(CC2=C)O)C(C)C(=O)O3)C1=C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• XLogP3: -1.324

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives